Cas no 1803589-99-2 (Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate)

Ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate is a heterocyclic compound featuring both oxadiazole and thiazole moieties, linked to a pyridine ring. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting various therapeutic areas. The presence of multiple nitrogen-containing heterocycles enhances its potential for interactions with biological targets, such as enzymes or receptors. The ethyl carboxylate group offers further derivatization flexibility, enabling tailored modifications for specific applications. This compound is of interest in drug discovery due to its balanced physicochemical properties and potential as a scaffold for developing novel pharmacophores.

Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate structure

1803589-99-2 structure

Product Name:Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate

CAS No:1803589-99-2

MF:C₁₃H₁₀N₄O₃S

MW:302.308500766754

CID:5054441

PubChem ID:86811619

Update Time:2025-05-25

Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate
- ethyl 4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazole-2-carboxylate
- Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate
- Inchi： 1S/C13H10N4O3S/c1-2-19-13(18)12-15-9(7-21-12)11-16-10(17-20-11)8-3-5-14-6-4-8/h3-7H,2H2,1H3
- InChI Key： HAKXTRKXQOTMSM-UHFFFAOYSA-N
- SMILES： S1C=C(C2=NC(C3C=CN=CC=3)=NO2)N=C1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 367
XLogP3: 2
Topological Polar Surface Area: 119

Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B442843-10mg	Ethyl 4-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	10mg	$ 70.00	2022-06-07
TRC	B442843-50mg	Ethyl 4-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	50mg	$ 250.00	2022-06-07
TRC	B442843-100mg	Ethyl 4-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	100mg	$ 365.00	2022-06-07
Enamine	EN300-181377-0.05g	ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	0.05g	$226.0	2023-09-19
Enamine	EN300-181377-0.1g	ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	0.1g	$337.0	2023-09-19
Enamine	EN300-181377-0.25g	ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	0.25g	$481.0	2023-09-19
Enamine	EN300-181377-0.5g	ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	0.5g	$758.0	2023-09-19
Enamine	EN300-181377-1.0g	ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	1g	$971.0	2023-06-01
Enamine	EN300-181377-2.5g	ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	2.5g	$1903.0	2023-09-19
Enamine	EN300-181377-5.0g	ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate	1803589-99-2	5g	$2816.0	2023-06-01

Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate Related Literature

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Additional information on Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate

Ethyl 4-(3-(Pyridin-4-yl)-1,2,4-Oxadiazol-5-yl)-1,3-thiazole-2-carboxylate: A Comprehensive Overview

The compound Ethyl 4-(3-(Pyridin-4-yl)-1,2,4-Oxadiazol-5-yl)-1,3-thiazole-2-carboxylate, with the CAS number 180358999, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates multiple heterocyclic rings and functional groups, making it a promising candidate for various applications in drug discovery and advanced materials.

The molecular structure of this compound is characterized by the presence of a pyridine ring fused with a oxadiazole moiety and a thiazole ring. These heterocycles are known for their unique electronic properties and stability, which contribute to the compound's versatility. The ethyl ester group further enhances its solubility and reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the oxadiazole ring has been shown to exhibit significant anti-inflammatory and antioxidant activities in vitro.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The thiazole moiety contributes to the compound's ability to form stable coordination complexes with metal ions, making it a potential candidate for use in catalysis and sensor technologies.

The synthesis of Ethyl 4-(3-(Pyridin-4-yl)-1,2,4-Oxadiazol-5-yl)-1,3-thiazole-2-carboxylate involves a multi-step process that typically includes cyclization reactions and esterification. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity of the final product.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its heterocyclic rings, which enhances its stability and reactivity towards electrophilic substitution reactions.

In conclusion, Ethyl 4-(3-(Pyridin-4-yl)-1,2,4-Oxadiazol-5-yli) -1,3-thiazole -2-carboxylic acid ethylester is a versatile compound with promising applications in both pharmaceuticals and materials science. Its unique structure and functional groups make it an attractive target for further research and development.